Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions†
Organic Chemistry Frontiers Pub Date: 2015-01-29 DOI: 10.1039/C4QO00311J
Abstract
A new tandem reaction was realized that permits rapid access to a wide range of bicyclo[2.2.2]octane-1-carboxylates in good to excellent yields with excellent enantioselectivities under metal free, mild, and operationally simple conditions. An open transition state was deemed operative in this highly enantioselective process mediated by an organic base.
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